Cas no 889945-79-3 (4-Chloroimidazo[5,1-f][1,2,4]triazine)
889945-79-3 structure
Product Name:4-Chloroimidazo[5,1-f][1,2,4]triazine
CAS No:889945-79-3
MF:C5H3ClN4
MW:154.557118654251
CID:714334
PubChem ID:45480448
Update Time:2025-04-19
4-Chloroimidazo[5,1-f][1,2,4]triazine Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloroimidazo[5,1-f][1,2,4]triazine
- 4-Chloroimidazo[1,5-f][1,2,4]triazine
- SCHEMBL179557
- DTXSID80670381
- AMY25875
- 889945-79-3
- CS-0054774
- P10556
- PB31030
- 4-CHLOROIMIDAZO[4,3-F][1,2,4]TRIAZINE
- AKOS006286228
- 4-Chloroimidazo[5,1-f][1,2,4]triazin
-
- MDL: MFCD08166405
- Inchi: 1S/C5H3ClN4/c6-5-4-1-7-3-10(4)9-2-8-5/h1-3H
- InChI Key: YQKLYTZVBRYCJW-UHFFFAOYSA-N
- SMILES: ClC1C2=CN=CN2N=CN=1
Computed Properties
- Exact Mass: 154.00500
- Monoisotopic Mass: 154.005
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.1A^2
- XLogP3: 0.7
Experimental Properties
- Density: 1.716
- Refractive Index: 1.791
- PSA: 43.08000
- LogP: 0.77770
4-Chloroimidazo[5,1-f][1,2,4]triazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A107200-1g |
4-Chloroimidazo[5,1-f][1,2,4]triazine |
889945-79-3 | 95% | 1g |
$2080.0 | 2025-04-15 | |
| Crysdot LLC | CD11028814-1g |
4-Chloroimidazo[5,1-f][1,2,4]triazine |
889945-79-3 | 95+% | 1g |
$1335 | 2024-07-19 | |
| Ambeed | A107200-250mg |
4-Chloroimidazo[5,1-f][1,2,4]triazine |
889945-79-3 | 95% | 250mg |
$936.0 | 2025-04-15 | |
| Ambeed | A107200-5g |
4-Chloroimidazo[5,1-f][1,2,4]triazine |
889945-79-3 | 95% | 5g |
$6435.0 | 2025-04-15 |
4-Chloroimidazo[5,1-f][1,2,4]triazine Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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